Cas no 1804347-46-3 (3-Iodo-2-nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Iodo-2-nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1804347-46-3
• MF: C₇HF₆IN₂O₃
• MW: 401.989334821701
• CID: 4836375
• Update Time: 2025-06-28

3-Iodo-2-nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7HF6IN2O3/c8-6(9,10)2-1-15-5(16(17)18)3(14)4(2)19-7(11,12)13/h1H
• InChI Key： GBZRUEXXMSXTJT-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=CC(C(F)(F)F)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 343
• XLogP3: 3.7
• Topological Polar Surface Area: 67.9

Additional information on 3-Iodo-2-nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Comprehensive Guide to 3-Iodo-2-nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804347-46-3)

3-Iodo-2-nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804347-46-3) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyridine derivative features unique structural attributes, including iodo, nitro, and trifluoromethoxy functional groups, making it a valuable intermediate in synthetic chemistry. Its molecular formula is C₇H₂F₆INO₃, and it exhibits distinct reactivity patterns due to its electron-withdrawing substituents.

The compound's multifunctional pyridine core is pivotal in modern drug discovery, particularly in the development of targeted therapies and crop protection agents. Researchers are increasingly exploring its potential in kinase inhibitor synthesis, a hot topic in oncology research. The presence of both iodo and nitro groups allows for versatile cross-coupling reactions, aligning with the growing demand for Pd-catalyzed transformations in API manufacturing.

From a physicochemical perspective, 3-Iodo-2-nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine typically appears as a crystalline solid with moderate solubility in polar organic solvents like DMF or DMSO. Its trifluoromethyl and trifluoromethoxy moieties enhance metabolic stability—a key consideration in medicinal chemistry, as evidenced by recent publications on fluorine-containing bioactive molecules. These features make it particularly relevant to current trends in proteolysis-targeting chimera (PROTAC) design and herbicide development.

In agrochemical applications, this polyhalogenated pyridine serves as a precursor for novel pesticidal compounds, addressing the industry's need for environmentally sustainable solutions. Its structural motifs are frequently referenced in patents covering neonicotinoid alternatives, reflecting the sector's shift toward bee-friendly formulations. The nitropyridine scaffold also shows promise in developing antifungal agents, a critical area given rising resistance to existing treatments.

The synthesis of 3-Iodo-2-nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine typically involves sequential halogenation and nitration of appropriately substituted pyridine precursors. Recent advances in continuous flow chemistry have improved the scalability of such processes, reducing the environmental footprint—a major concern for manufacturers adhering to green chemistry principles. Analytical characterization commonly employs HPLC-MS and NMR spectroscopy, with the iodo substituent providing a convenient handle for structural verification.

Market analysts note growing demand for this high-value intermediate, particularly from contract research organizations (CROs) specializing in fragment-based drug discovery. Its CAS registry number (1804347-46-3) frequently appears in supplier catalogs alongside related halopyridine derivatives, with purity grades ranging from 95% to >98%. Storage recommendations typically suggest protection from light due to potential photoinstability of the nitroaromatic system.

From a regulatory standpoint, proper handling of 3-Iodo-2-nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine requires standard laboratory precautions. While not classified as hazardous under most jurisdictions, its nitro group warrants consideration during risk assessments. The scientific community continues to investigate its transformation products, particularly in the context of advanced oxidation processes for wastewater treatment—an emerging sustainability focus area.

In summary, 3-Iodo-2-nitro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine represents a versatile building block at the intersection of multiple research frontiers. Its applications span from small molecule drug candidates to next-generation agrochemicals, with synthetic methodologies evolving in tandem with industrial needs. As interest grows in halogen-rich pharmacophores and fluorine-based bioisosteres, this compound's relevance is expected to increase across both academic and industrial settings.